Ethyl 2-hydroxy-6-methylisonicotinate

Specification

• CAS No.: 150190-03-7
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: ethyl 2-methyl-6-oxo-1H-pyridine-4-carboxylate
• Standard InChI: InChI=1S/C9H11NO3/c1-3-13-9(12)7-4-6(2)10-8(11)5-7/h4-5H,3H2,1-2H3,(H,10,11)
• Standard InChI Key: WZUAZSMUJJUHMM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=O)NC(=C1)C
• Canonical SMILES: CCOC(=O)C1=CC(=O)NC(=C1)C

Introduction

Ethyl 2-hydroxy-6-methylisonicotinate is a chemical compound with the CAS number 150190-03-7. It is also known by several synonyms, including ethyl 2-hydroxy-6-methylpyridine-4-carboxylate and ethyl 6-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate. This compound has a molecular formula of C₉H₁₁NO₃ and a molecular weight of approximately 181.19 g/mol.

Safety and Handling

The safety data sheet for Ethyl 2-hydroxy-6-methylisonicotinate indicates that it poses hazards such as skin and eye irritation and is harmful if inhaled or ingested. Precautionary measures include wearing protective clothing and ensuring good ventilation during handling. The hazard statements associated with this compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Comparison with Similar Compounds

While Ethyl 2-hydroxy-6-methylisonicotinate is not extensively studied, compounds with similar structures, such as Ethyl 3-cyano-2-hydroxy-6-methylisonicotinate, have been investigated for their anti-inflammatory and antioxidant properties. These compounds often feature functional groups like cyano and hydroxyl groups that contribute to their biological activities. A comparison of these compounds highlights the importance of specific functional groups in determining their chemical and biological properties.

Future Directions

Future research on Ethyl 2-hydroxy-6-methylisonicotinate should focus on exploring its potential biological activities, including anti-inflammatory, antioxidant, or other therapeutic effects. Additionally, its role as a building block in organic synthesis could be further developed to create novel compounds with specific applications in medicine or materials science.